Cas no 1173022-17-7 (HEPTANOIC ACID)

• Product Name: HEPTANOIC ACID
• CAS No: 1173022-17-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 4471346
• PubChem ID: 71309569
• Update Time: 2025-04-24

HEPTANOIC ACID Chemical and Physical Properties

Names and Identifiers

• HEPTANOIC ACID
• (5,6,7-13C3)Heptanoic acid
• (5,6,7-~13~C_3_)Heptanoic acid
• 1173022-17-7
• SCHEMBL1332528
• DTXSID40745928
• Heptanoic-5,6,7-13C3 acid, 99 atom % 13C, 98% (CP)

• Inchi： 1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： MNWFXJYAOYHMED-UHFFFAOYSA-N
• SMILES： CCCCCCC(O)=O

Computed Properties

• Exact Mass: 133.10944419Da
• Monoisotopic Mass: 133.10944419Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų